2-(1H-benzotriazol-1-yl)-N'-[(E)-(3,4-dimethoxyphenyl)methylidene]acetohydrazide

Specification

• CAS No.: 1029014-13-8
• Molecular Formula: C17H17N5O3
• Molecular Weight: 339.355
• IUPAC Name: 2-(benzotriazol-1-yl)-N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]acetamide
• Standard InChI: InChI=1S/C17H17N5O3/c1-24-15-8-7-12(9-16(15)25-2)10-18-20-17(23)11-22-14-6-4-3-5-13(14)19-21-22/h3-10H,11H2,1-2H3,(H,20,23)/b18-10+
• Standard InChI Key: WZBFTQJKWJZPRN-VCHYOVAHSA-N
• SMILES: COC1=C(C=C(C=C1)C=NNC(=O)CN2C3=CC=CC=C3N=N2)OC

Introduction

Molecular Formula and Weight

• Molecular Formula: C17H17N5O3

• Molecular Weight: Approximately 339.35 g/mol

General Synthetic Pathway

The synthesis of this compound typically involves:

• Preparation of the hydrazide precursor: Acetohydrazide derivatives are synthesized by reacting acetic acid derivatives with hydrazine hydrate.

• Condensation reaction: The hydrazide is reacted with an aldehyde or ketone (in this case, 3,4-dimethoxybenzaldehyde) under acidic or neutral conditions to form the hydrazone bond.

• Introduction of the benzotriazole group: The benzotriazole moiety is introduced via nucleophilic substitution or coupling reactions.

Reaction Conditions

• Solvents: Ethanol or methanol are commonly used as reaction media.

• Catalysts: Acidic catalysts such as acetic acid may be employed to facilitate the condensation step.

• Temperature: Reactions are typically conducted at moderate temperatures (50–80°C).

Antimicrobial Activity

Compounds containing benzotriazole and hydrazone functionalities have demonstrated antimicrobial properties against various bacterial and fungal strains. The electron-donating methoxy groups on the phenyl ring may enhance interaction with microbial enzymes or membranes.

Antioxidant Potential

Hydrazones are known for their ability to scavenge free radicals due to their conjugated systems, which can stabilize reactive oxygen species.

Applications in Material Science

Benzotriazole derivatives are widely used as corrosion inhibitors in industrial applications due to their ability to form protective films on metal surfaces. The presence of a hydrazone group may further enhance these properties by providing additional coordination sites for metal ions.

Spectroscopic Techniques

• NMR Spectroscopy: Proton ($^1$H) and carbon ($^13$C) NMR can confirm the structure by identifying characteristic chemical shifts for the benzotriazole, hydrazone, and methoxy groups.

• Infrared (IR) Spectroscopy: Key absorption bands include:

  • C=N stretch (~1600 cm$^{-1}$) for the hydrazone group.

  • N-H stretch (~3300 cm$^{-1}$) for the hydrazide moiety.

• Mass Spectrometry (MS): Provides molecular ion peaks corresponding to the molecular weight of the compound.

Crystallography

Single-crystal X-ray diffraction can provide detailed insights into the three-dimensional arrangement of atoms within the molecule.

Data Table

Property	Value
Molecular Formula	C17H17N5O3
Molecular Weight	~339.35 g/mol
Functional Groups	Benzotriazole, Hydrazone
Solubility	Soluble in polar solvents
Melting Point	~180–200°C (estimated)
Key Applications	Antimicrobial, Antioxidant